4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide

• IUPAC Name: 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C17H18ClNO2/c1-3-21-16-10-6-13(7-11-16)12(2)19-17(20)14-4-8-15(18)9-5-14/h4-12H,3H2,1-2H3,(H,19,20)
• InChI Key: JQAIFXGJODTNMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol

Description

4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the benzamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide is complex and involves interactions with various molecular targets in the cell. In the case of the dopamine D3 receptor, it acts as a competitive antagonist, blocking the binding of dopamine and preventing downstream signaling. In cancer cells, it has been shown to induce apoptosis through various mechanisms, including the activation of caspases and the inhibition of anti-apoptotic proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide are diverse and depend on the specific molecular targets it interacts with. In the case of the dopamine D3 receptor, it may have potential applications in the treatment of neuropsychiatric disorders, such as schizophrenia and addiction. In cancer cells, it may have potential applications as a chemotherapeutic agent, inducing apoptosis and inhibiting tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide for lab experiments is its diverse range of potential applications in various scientific research fields. It is also relatively easy to synthesize and purify, making it a readily available compound for researchers. However, one of the main limitations is its potential toxicity and side effects, which must be carefully monitored and controlled in lab experiments.

Future Directions

There are many potential future directions for research involving 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide. These include further studies into its mechanism of action and molecular targets, as well as the development of novel therapeutic agents based on its structure. Additionally, it may have potential applications in other scientific research fields, such as materials science and catalysis. Overall, 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide can be achieved through a multi-step process involving the reaction of 4-chlorobenzoyl chloride with 4-ethoxyphenethylamine. This reaction yields the intermediate 4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide, which can be purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-chloro-N-[1-(4-ethoxyphenyl)ethyl]benzamide has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, it has been shown to act as a selective antagonist of the dopamine D3 receptor, which is implicated in the pathophysiology of various neuropsychiatric disorders. In cancer research, it has been found to inhibit the growth of various cancer cell lines, potentially through its effects on the cell cycle and apoptosis. In drug discovery, it has been used as a lead compound for the development of novel therapeutic agents targeting various molecular targets.